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Cat. No.: B1677121

For Researchers, Scientists, and Drug Development Professionals

Introduction

Mibampator (LY451395) is a positive allosteric modulator (PAM) of the a-amino-3-hydroxy-5-
methyl-4-isoxazolepropionic acid (AMPA) receptor.[1] As a member of the
biarylpropylsulfonamide class of AMPA PAMs, it is classified as a "high-impact" potentiator,
capable of eliciting robust increases in AMPA receptor signaling.[1] This mechanism has been a
key area of investigation for cognitive enhancement. Preclinical studies in animal models have
suggested that at low doses, Mibampator can enhance cognition and memory. However, a
significant challenge in its development has been the narrow therapeutic window, with higher
doses leading to adverse effects such as motor coordination disruptions, convulsions, and
potential neurotoxicity.[1]

These application notes provide an overview of the critical dosing considerations for
Mibampator in preclinical cognitive enhancement research, along with detailed protocols for
commonly used behavioral assays.

Mechanism of Action

Mibampator enhances glutamatergic neurotransmission by binding to an allosteric site on the
AMPA receptor, slowing the receptor's desensitization and deactivation. This prolongs the open
state of the ion channel in response to glutamate, leading to an amplification of the
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postsynaptic current. This potentiation of AMPA receptor activity is believed to underlie the
observed pro-cognitive effects.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

¢ 1. Mibampator - Wikipedia [en.wikipedia.org]

¢ To cite this document: BenchChem. [Application Notes and Protocols for Mibampator in
Preclinical Cognitive Enhancement Studies]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1677121#dosing-considerations-for-mibampator-in-
preclinical-cognitive-enhancement-studies]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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